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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Promethium-147
(Pm-147) as a beta radiation source for non-contact thickness gauging. This technique is

applicable across various fields, including industrial quality control for materials such as paper,

plastics, and thin metals, as well as in specialized research applications.[1][2][3][4]

Principle of Operation
Beta radiation thickness gauging operates on the principle of radiation attenuation.[2][5] A

sealed radioactive source, in this case, Promethium-147, emits beta particles (high-energy

electrons). These particles are directed through the material to be measured. A detector placed

on the opposite side of the material measures the intensity of the beta radiation that passes

through.

The fundamental relationship governing this process is the Beer-Lambert law, which can be

expressed as:

I = I₀ * e^(-μt)

Where:

I is the intensity of the radiation after passing through the material.
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I₀ is the initial intensity of the radiation.

μ is the linear attenuation coefficient of the material for the specific beta energy.

t is the thickness of the material.

By measuring I and knowing I₀ and μ, the thickness t can be accurately determined. Thicker or

denser materials will stop more beta particles, resulting in a lower detected radiation intensity.

[5]

Properties of Promethium-147
Promethium-147 is a preferred radioisotope for many thickness gauging applications due to its

specific nuclear properties, which are summarized in the table below.

Property Value Reference

Half-life 2.6234 years [6]

Beta Emission Energy

(Maximum)
224.5 keV

Beta Emission Energy

(Average)
~62 keV

Gamma Emission Very low energy and intensity

Form of the Source
Sealed source, often as a

metallic foil or ceramic
[7]

Typical Source Activity
0.5 - 3 millicuries (mCi) for

modern gauges
[5]

The relatively long half-life of Pm-147 ensures a stable and long-lasting radiation source,

reducing the need for frequent replacement and recalibration.[4] Its low-energy beta particles

are readily attenuated by thin materials, providing high sensitivity for thickness variations. The

absence of significant gamma radiation simplifies shielding requirements and enhances safety.
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A typical beta gauging setup consists of a Promethium-147 source, a detector, and a data

processing unit. The material to be measured is passed between the source and the detector.

Diagram: Experimental Workflow for Beta Gauging
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Caption: Workflow of beta gauging from source to thickness determination.

Experimental Protocols
Instrument Setup and Warm-up

Power On: Activate the power supply for the detector and the data acquisition system.

Warm-up: Allow the electronic components to warm up and stabilize according to the

manufacturer's recommendations. This typically takes 15-30 minutes and ensures

measurement stability.

Source Shutter: Ensure the shutter on the Promethium-147 source is in the closed position

when not in use.

Calibration Protocol
Calibration is crucial for accurate thickness measurements and should be performed regularly.

Zero Calibration (I₀ Measurement):

Ensure no material is present between the source and the detector.

Open the source shutter.
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Acquire a series of readings from the detector over a set period (e.g., 60 seconds) to

obtain a stable average.

This value represents the initial radiation intensity (I₀) and is used to set the zero point of

the instrument.[8]

Span Calibration (Two-Point Calibration):

Select at least two certified calibration standards of known thicknesses that bracket the

expected thickness range of the material to be measured.[5][9] These standards should be

made of the same or a similar material to the one being tested.

Place the thinner standard between the source and the detector and record the detector

reading.

Place the thicker standard between the source and the detector and record the detector

reading.

Use these two points to create a calibration curve (logarithmic relationship) within the

instrument's software, which will be used to convert detector readings into thickness

values.

Measurement Protocol
Sample Placement: Position the material to be measured in the measurement gap, ensuring

it is flat and perpendicular to the beta particle beam.[8]

Data Acquisition: Open the source shutter to begin the measurement. The detector will

measure the attenuated beta radiation intensity. The data acquisition system will record the

readings.

Thickness Determination: The instrument's software will use the stored calibration curve to

convert the measured intensity into a thickness value in real-time.

Data Logging: Record the thickness measurements. For continuous processes, the system

will log the data automatically, often providing a profile of the material's thickness over its

length.
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Data Analysis and Interpretation
The output of the beta gauge is a direct reading of the material's thickness or basis weight. For

quality control applications, this data can be used to:

Ensure the material meets thickness specifications.

Identify and correct process variations in real-time.

Generate statistical process control (SPC) charts to monitor production quality.

Safety Protocols
Working with radioactive materials requires strict adherence to safety procedures to minimize

radiation exposure.

ALARA Principle
All work with the Promethium-147 source must follow the As Low As Reasonably Achievable

(ALARA) principle. This involves minimizing time spent near the source, maximizing distance

from the source, and using appropriate shielding.[10]

Handling the Sealed Source
Never handle the source directly. Use tongs or other remote handling tools.

The Promethium-147 source is sealed to prevent leakage of radioactive material. However,

it is crucial to handle it with care to avoid damaging the encapsulation.[11]

Regularly perform leak tests on the sealed source as required by regulatory bodies (typically

every 6 months).[12]

Personal Protective Equipment (PPE)
Wear a lab coat, safety glasses, and disposable gloves when working in the vicinity of the

beta gauge.[10]

Dosimetry badges (body and ring) should be worn by personnel who regularly work with the

equipment to monitor their radiation dose.[10]
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Emergency Procedures
In the event of a suspected leak or damage to the source:

Evacuate the immediate area.

Notify the facility's Radiation Safety Officer (RSO) immediately.

Restrict access to the area to prevent the spread of potential contamination.

Do not attempt to clean up a suspected leak unless you are trained and authorized to do so.

Diagram: Safety Protocol Logic
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Caption: Key safety considerations for using Promethium-147 sources.

Summary of Quantitative Data
Parameter Value/Range

Promethium-147 Half-life 2.6234 years

Maximum Beta Energy 224.5 keV

Average Beta Energy ~62 keV

Typical Source Activity 0.5 - 3 mCi

Applicable Material Thickness
Varies with material density; suitable for thin

films (e.g., plastics, paper, thin metals)

Measurement Accuracy Dependent on calibration and material stability
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Conclusion
Promethium-147 is a valuable and widely used beta radiation source for non-contact thickness

gauging. Its favorable nuclear properties allow for the design of accurate and reliable

instruments for a variety of industrial and research applications. Adherence to proper

calibration and safety protocols is essential for obtaining accurate measurements and ensuring

a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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